![molecular formula C14H19N3O2 B7352939 (3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid](/img/structure/B7352939.png)
(3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid is a chemical compound used in the field of scientific research. It is a pyrrolidine derivative that has shown potential in various studies.
Mechanism of Action
The mechanism of action of (3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid involves the inhibition of certain enzymes and receptors in the body. It has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the production of DNA and RNA. This inhibition leads to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cancer cell growth and the potential treatment of neurological disorders. It has also been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The advantages of using (3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid in lab experiments include its potential use in the treatment of cancer and neurological disorders. Its anti-inflammatory properties also make it a potential candidate for the treatment of inflammatory diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy.
Future Directions
There are several future directions for the study of (3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid. One direction is the further exploration of its potential use in the treatment of cancer and neurological disorders. Another direction is the investigation of its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, further research is needed to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of (3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid involves the reaction of pyrrolidine with cyclopropylcarbonyl chloride, followed by the addition of 6-ethyl-4-chloropyrimidine-5-carbaldehyde in the presence of a base. The resulting compound is then purified using column chromatography.
Scientific Research Applications
(3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid has been used in various scientific research studies. It has shown potential in the treatment of cancer, as it can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2/c1-2-10-5-13(16-8-15-10)17-6-11(9-3-4-9)12(7-17)14(18)19/h5,8-9,11-12H,2-4,6-7H2,1H3,(H,18,19)/t11-,12+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPQXFKHDSFOTRC-NWDGAFQWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC=N1)N2CC(C(C2)C(=O)O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC(=NC=N1)N2C[C@H]([C@@H](C2)C(=O)O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.